![molecular formula C9H10ClNO B1329899 4-Acetamidobenzyl chloride CAS No. 54777-65-0](/img/structure/B1329899.png)
4-Acetamidobenzyl chloride
Overview
Description
4-Acetamidobenzyl chloride is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Homochiral Coordination Polymer Synthesis
4-Acetamidobenzyl chloride derivatives have been utilized in the synthesis of unprecedented homochiral olefin-copper(I) 2D coordination polymer grids. These polymers, featuring chiral ammonium salts as building blocks, exhibit unique properties for potential applications in enantioseparation (Xie et al., 2003).
Enhancement of LC-MS Detection for Estrogens
Derivatives of this compound have been explored for enhancing liquid chromatography-mass spectrometry (LC-MS) detection of estrogens in biological fluids. These compounds have shown to significantly increase the detection responses, thereby improving analytical capabilities for biological and medical research (Higashi et al., 2006).
Medicinal Chemistry: Synthesis of Benzodiazepines
In medicinal chemistry, this compound is instrumental in synthesizing 1,2,4,5-tetrahydro-1,4-benzodiazepine-3-ones. This approach offers a straightforward method to create benzodiazepines, which are crucial in various therapeutic applications (Sasiambarrena et al., 2019).
Antibacterial Agents Development
Research involving this compound has led to the development of new antibacterial agents. Specific derivatives have demonstrated potent therapeutic potential against various bacterial strains, contributing significantly to the field of antibacterial drug development (Abbasi et al., 2016).
Corrosion Inhibition
4-Vinylbenzyl derivatives, closely related to this compound, have been studied for their efficacy in inhibiting corrosion of metals, particularly carbon steel, in acidic environments. This research offers insights into the development of more effective corrosion inhibitors (Nahlé et al., 2008).
Metal-Based Therapeutic Agents
Advancements in designing metal-based therapeutic agents have seen the incorporation of aryl acetamide derivatives, including this compound, to create potential enzyme inhibitors and antileishmanial and anticancer agents. These developments mark significant progress in medicinal chemistry (Sultana et al., 2016).
Synthesis of Indoloquinolines and Dibenzonaphthyridines
This compound plays a role in the synthesis of complex organic compounds such as indoloquinolines and dibenzonaphthyridines. These compounds are valuable for various applications in organic and medicinal chemistry (Qu et al., 2020).
Properties
IUPAC Name |
N-[4-(chloromethyl)phenyl]acetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO/c1-7(12)11-9-4-2-8(6-10)3-5-9/h2-5H,6H2,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRHLVANTDHUAOY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90203245 | |
Record name | Acetamide, N-(4-(chloromethyl)phenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90203245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
54777-65-0 | |
Record name | N-[4-(Chloromethyl)phenyl]acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54777-65-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Acetamide, N-(4-(chloromethyl)phenyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0054777650 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, N-(4-(chloromethyl)phenyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90203245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.